Cas no 1048640-57-8 (N-(2,4-Dichlorobenzyl)-1-phenyl-1-ethanamine hydrochloride)

• Product Name: N-(2,4-Dichlorobenzyl)-1-phenyl-1-ethanamine hydrochloride
• CAS No: 1048640-57-8
• MF: C₁₅H₁₆Cl₃N
• MW: 316.653241157532
• MDL: MFCD03930947
• CID: 4569547
• Update Time: 2025-05-20

N-(2,4-Dichlorobenzyl)-1-phenyl-1-ethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(2,4-dichlorobenzyl)-1-phenylethanamine hydrochloride
• N-(2,4-Dichlorobenzyl)-1-phenyl-1-ethanamine hydrochloride

• MDL： MFCD03930947
• Inchi： 1S/C15H15Cl2N.ClH/c1-11(12-5-3-2-4-6-12)18-10-13-7-8-14(16)9-15(13)17;/h2-9,11,18H,10H2,1H3;1H
• InChI Key： RPPMWXMWVIFOBC-UHFFFAOYSA-N
• SMILES： C(C1C=CC(Cl)=CC=1Cl)NC(C1C=CC=CC=1)C.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on N-(2,4-Dichlorobenzyl)-1-phenyl-1-ethanamine hydrochloride

N-(2,4-Dichlorobenzyl)-1-phenyl-1-ethanamine Hydrochloride: A Comprehensive Overview

N-(2,4-Dichlorobenzyl)-1-phenyl-1-ethanamine hydrochloride, also known by its CAS number 1048640-57-8, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound is a hydrochloride salt of a tertiary amine, specifically derived from the reaction of 2,4-dichlorobenzyl chloride with 1-phenylethylamine. The structure of this compound is characterized by a benzene ring substituted with two chlorine atoms at the 2 and 4 positions, connected via a methylene group to a tertiary amine moiety that is further substituted with a phenethyl group.

The synthesis of N-(2,4-Dichlorobenzyl)-1-phenyl-1-ethanamine hydrochloride typically involves nucleophilic substitution reactions. The reaction begins with the treatment of 2,4-dichlorobenzyl chloride with 1-phenylethylamine in a suitable solvent, followed by acidification to isolate the hydrochloride salt. This compound is often used as an intermediate in the synthesis of more complex molecules, particularly in the pharmaceutical industry.

Recent studies have highlighted the potential of N-(2,4-Dichlorobenzyl)-1-phenyl-1-ethanamine hydrochloride in various therapeutic applications. For instance, research has shown that this compound exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways. Additionally, its ability to act as a ligand for specific receptors has been explored in drug discovery programs targeting neurodegenerative diseases.

In terms of physical properties, N-(2,4-Dichlorobenzyl)-1-phenyl-1-ethanamine hydrochloride is typically a white to off-white crystalline solid with a melting point ranging between 200°C and 210°C. It is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry.

The stability of N-(2,4-Dichlorobenzyl)-1-phenyl-1 ethanamine hydrochloride under different conditions has also been investigated. Studies indicate that the compound is stable under normal storage conditions but may degrade upon prolonged exposure to light or high temperatures. Proper storage in amber glass bottles and under refrigeration is recommended to maintain its integrity.

From an environmental perspective, the ecological impact of N-(2,4-Dichlorobenzyl)-1 phenylethanamine hydrochloride has been assessed in recent toxicity studies. Results suggest that it exhibits low acute toxicity to aquatic organisms when exposed at concentrations within regulatory limits. However, further long-term studies are required to fully understand its environmental fate and potential risks.

In conclusion, N-(2,4-Dichlorobenzyl)-1 phenylethanamine hydrochloride, CAS number 1048640 57 8, remains an important compound in both academic research and industrial applications. Its unique chemical properties and potential therapeutic applications continue to attract the attention of scientists worldwide. As research progresses, it is anticipated that this compound will play an even more significant role in the development of novel pharmaceutical agents and other valuable chemical products.